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Introduction

AZDO0424 is a potent and orally bioavailable small-molecule inhibitor of Src family kinases
(SFKs) and ABL1 kinase.[1][2] Its high selectivity and well-characterized mechanism of action
make it an invaluable research tool for dissecting the complex roles of Src signaling in various
cellular processes, particularly in the context of cancer biology. This technical guide provides
an in-depth overview of AZD0424, including its mechanism of action, quantitative data on its
activity, detailed experimental protocols for its use, and visualizations of the signaling pathways
it modulates.

Mechanism of Action

AZD0424 functions as an ATP-competitive inhibitor of Src and ABL kinases.[1] The primary
mechanism of action in inhibiting Src signaling is through the prevention of autophosphorylation
at tyrosine 419 (Tyr419) within the activation loop of the kinase domain.[1][3] This inhibition of
Src phosphorylation leads to the downregulation of numerous downstream signaling pathways
that are crucial for cell proliferation, survival, migration, and invasion.[1][2]

Quantitative Data

The following tables summarize the key quantitative parameters of AZD0424 activity from in
vitro and cell-based assays.
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Parameter Target Value Reference(s)

In Vitro Kinase IC50 Src ~4 nM [1]

ABL1 Potent [2]

Yes Potent [4]

Lck Potent [4]

Cellular EC50 pSrc (Y419) ~100 nM [1][3]

Cell Line Cancer Type E_CS(_) -(CeII Reference(s)
Viability)

LS174t Colorectal Cancer <1uM

HCT116 Colorectal Cancer >5 uM [1]

DLD1 Colorectal Cancer >5uM [1]

HCC1954 Breast Cancer ~3 UM [1]

Signaling Pathways Modulated by AZD0424

AZD0424's inhibition of Src kinase activity has a cascading effect on multiple downstream

signaling pathways. The following diagrams, generated using the DOT language for Graphviz,

illustrate these interactions.

Core AZD0424 Mechanism of Action on Src Signhaling
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Caption: AZD0424 inhibits Src autophosphorylation, blocking downstream signaling.

Compensatory Src Activation and Synergistic Inhibition
with MEK Inhibitors

In certain contexts, such as in KRAS-mutant colorectal cancer, inhibition of the MEK/ERK
pathway can lead to a compensatory activation of Src. AZD0424 can abrogate this feedback
loop, leading to a synergistic anti-tumor effect when combined with MEK inhibitors.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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